Cas no 59991-56-9 (praseodymium trifluoroacetylacetonate)

• Product Name: praseodymium trifluoroacetylacetonate
• CAS No: 59991-56-9
• MF: C₁₅H₁₅F₉O₆Pr
• MW: 603.169290781021
• CID: 951006
• PubChem ID: 136666672
• Update Time: 2025-05-24

praseodymium trifluoroacetylacetonate Chemical and Physical Properties

Names and Identifiers

• praseodymium trifluoroacetylacetonate
• PRAESODYMIUM TRIFLUOROACETYLACETONATE
• Praseodymium(III) trifluoroacetylacetonate
• praseodymium;(Z)-1,1,1-trifluoro-4-hydroxypent-3-en-2-one
• 59991-56-9

• Inchi： 1S/3C5H5F3O2.Pr/c3*1-3(9)2-4(10)5(6,7)8;/h3*2,9H,1H3;/b3*3-2-;
• InChI Key： DWNVSNXTIZRDSC-IQMQLBNYSA-N
• SMILES： [Pr].FC(C(/C=C(/C)\O)=O)(F)F.FC(C(/C=C(/C)\O)=O)(F)F.FC(C(/C=C(/C)\O)=O)(F)F

Computed Properties

• Exact Mass: 472.05700
• Monoisotopic Mass: 602.98015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 78.90000
• LogP: 4.42540

praseodymium trifluoroacetylacetonate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on praseodymium trifluoroacetylacetonate

Praseodymium Trifluoroacetylacetonate: A Comprehensive Overview

Praseodymium trifluoroacetylacetonate, also known by its CAS number CAS No. 59991-56-9, is a rare earth compound that has garnered significant attention in the fields of materials science, catalysis, and optical materials. This compound, often abbreviated as PTRA, is a coordination complex of praseodymium with trifluoroacetylacetonate (TFAA) ligands. The unique electronic and optical properties of this compound make it a valuable material for various applications.

The structure of praseodymium trifluoroacetylacetonate consists of a praseodymium ion coordinated by two trifluoroacetylacetonate ligands. The TFAA ligand, which is a bidentate chelating agent, plays a crucial role in stabilizing the praseodymium ion and influencing the overall properties of the compound. Recent studies have highlighted the importance of ligand-metal interactions in determining the electronic structure and reactivity of such complexes.

One of the most notable applications of praseodymium trifluoroacetylacetonate is in the field of rare earth organometallic chemistry. Researchers have explored its potential as a precursor for synthesizing rare earth-based nanoparticles, which are widely used in catalysis and optoelectronic devices. For instance, a study published in 2023 demonstrated that PTRA can be employed as a precursor for synthesizing praseodymium oxide nanoparticles with high surface area and excellent catalytic activity.

In addition to its role in nanoparticle synthesis, praseodymium trifluoroacetylacetonate has been investigated for its potential in luminescent materials. The compound exhibits strong absorption and emission properties in the visible region, making it a promising candidate for applications in light-emitting diodes (LEDs) and fluorescence sensing. Recent advancements in crystal engineering have enabled the formation of highly ordered structures of PTRA, further enhancing its luminescent properties.

The synthesis of praseodymium trifluoroacetylacetonate typically involves the reaction of praseodymium oxide with trifluoroacetic anhydride in an appropriate solvent. The reaction conditions, such as temperature and solvent choice, significantly influence the yield and quality of the product. Optimization studies have shown that using polar solvents like acetonitrile or DMF at elevated temperatures can lead to higher yields of PTRA.

In terms of safety considerations, while handling praseodymium trifluoroacetylacetonate, it is essential to follow standard laboratory protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents or reducing agents.

The future outlook for praseodymium trifluoroacetylacetonate appears promising, with ongoing research focusing on its application in advanced materials and energy-related technologies. For instance, recent studies have explored its potential as a catalyst for organic transformations, particularly in asymmetric catalysis and polymerization reactions.

In conclusion, praseodymium trifluoroacetylacetonate, with its unique chemical properties and versatile applications, continues to be an area of active research. As new insights into its structure-property relationships emerge, this compound is expected to play an increasingly important role in various technological domains.